(1S)-1-(3-Chlorophenyl)prop-2-enylamine

• Molecular Formula: C9H10ClN
• Molecular Weight: 167.63 g/mol
• IUPAC Name: (1S)-1-(3-chlorophenyl)prop-2-en-1-amine
• InChI: InChI=1S/C9H10ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h2-6,9H,1,11H2/t9-/m0/s1
• InChI Key: SOPUHYOEFODYNT-VIFPVBQESA-N
• Isomeric SMILES: C=C[C@@H](C1=CC(=CC=C1)Cl)N
• Canonical SMILES: C=CC(C1=CC(=CC=C1)Cl)N

Description

(1S)-1-(3-Chlorophenyl)prop-2-enylamine is a chiral amine derivative featuring a 3-chlorophenyl group attached to a propenylamine backbone. The stereochemistry at the C1 position (S-configuration) confers distinct physicochemical and biological properties, making it relevant in pharmaceutical and agrochemical research. Its structural motif—combining an aromatic chlorophenyl group with an amine-containing side chain—is shared with several bioactive compounds, including antimicrobial agents, prodrugs, and enzyme inhibitors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Enantiomeric Comparisons: (S)- vs. (R)-Enantiomers

The stereochemistry of chlorophenyl-containing amines significantly influences biological activity. For example:

• Antimicrobial Activity: (R)-enantiomers of chlorophenyl-propanamide derivatives exhibit superior activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to their (S)-counterparts. For instance, compound 8j (5-chloro-N-[(1S/R)-1-{[(4-chlorophenyl)amino]carbonyl}-2-methylpropyl)]-2-hydroxybenzamide) demonstrated an MIC of 7.81 μmol/L, outperforming penicillin G and ciprofloxacin .
• Photosynthetic Electron Transport (PET) Inhibition: Conversely, (S)-enantiomers, such as 8f (N-{(1S)-1-benzyl-2-[(3-chlorophenyl)amino]-2-oxoethyl}-5-chloro-2-hydroxybenzamide), show enhanced PET inhibition in spinach chloroplasts (IC₅₀: 12.3 μmol/L), highlighting stereochemical selectivity in agrochemical applications .

Table 1: Enantiomeric Activity Comparison

Compound	Enantiomer	Biological Activity (IC₅₀/MIC)	Application	Source
8j (Chlorophenylamide)	R	7.81 μmol/L (MRSA)	Antimicrobial
8f (Chlorophenylamide)	S	12.3 μmol/L (PET inhibition)	Agrochemical

Functional Group Modifications

Prodrug Derivatives

The HepDirect™ prodrug platform employs 1-(3-chlorophenyl)-1,3-propanediol as a key intermediate. Cyclic 1-aryl-1,3-propanyl esters, such as the cis-(2R,4S)-isomer, are activated by hepatic CYP3A4, enabling targeted drug delivery.

Phosphonate Esters

Phosphonate derivatives, such as 1-(3-Chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate, incorporate a methylphosphonate group, altering electronic properties and bioactivity. This modification increases hydrolytic stability and toxicity, making it relevant in organophosphorus chemistry .

Pharmaceutical Impurities and Byproducts

Process impurities like 1-(3-Chlorophenyl)piperazine and 1-(3-chlorophenyl)-1-hydroxy-2-propanone are structurally related to the target compound. These impurities, controlled in drug substances (e.g., bupropion hydrochloride), highlight the importance of regiochemical purity in pharmaceutical manufacturing .

Table 2: Functional Group Impact on Bioactivity

Compound	Functional Group	Key Property/Activity	Source
HepDirect Prodrug Intermediate	1,3-Propanediol	CYP3A4 activation
1-(3-Chlorophenyl)piperazine	Piperazine ring	Process impurity in drugs
Trifluoroethyl Methylphosphonate	Methylphosphonate	Organophosphorus toxicity

Structural Analogs in Metal Complexes

Merbaphen, a mercury-containing compound with a 3-chlorophenyl group, demonstrates the versatility of chlorophenyl motifs in diverse applications, albeit with distinct toxicity profiles due to the mercury component .

Key Research Findings

Stereochemistry Drives Selectivity : The (S)-configuration enhances PET inhibition, while the (R)-form favors antimicrobial activity, emphasizing the need for enantiopure synthesis .

Prodrug Utility : Chlorophenyl-propanediol intermediates enable targeted drug delivery via enzymatic activation, though their efficacy depends on stereochemical precision .

Functional Group Trade-offs : Phosphonate esters improve stability but may introduce toxicity, whereas impurities like chlorophenyl-piperazine necessitate stringent purification .